Cas no 120821-25-2 (3-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: 3-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 120821-25-2
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• MDL: MFCD20386781
• CID: 5606592
• PubChem ID: 64671726
• Update Time: 2025-05-23

3-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-905619
• 120821-25-2
• 3-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• AKOS013998554
• 3-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• MDL： MFCD20386781
• Inchi： 1S/C9H15NO4/c1-4-5-14-8(13)10-9(2,3)6-7(11)12/h4H,1,5-6H2,2-3H3,(H,10,13)(H,11,12)
• InChI Key： YAJIVIDYUIJWIN-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC(C)(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

3-Methyl-3-{(Prop-2-en-1-yloxy)carbonylamino}Butanoic Acid: A Comprehensive Overview

3-Methyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid, also known by its CAS number 120821-25-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. Recent studies have shed light on its properties, synthesis methods, and biological activities, making it a subject of ongoing research.

The molecular structure of 3-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid is characterized by a butanoic acid backbone with a methyl group and a substituted carbonyl amide group. The presence of the propenyl ether moiety introduces interesting electronic and steric effects, which influence the compound's reactivity and biological interactions. This structure has been exploited in various synthetic pathways, enabling the creation of derivatives with enhanced pharmacological profiles.

Recent advancements in synthetic methodology have improved the efficiency of producing CAS 120821-25-2. Researchers have employed catalytic asymmetric synthesis to achieve high enantiomeric excess, which is crucial for drug development. Additionally, green chemistry approaches have been integrated into the synthesis process, reducing environmental impact while maintaining product quality.

In terms of biological activity, 3-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid has demonstrated potential as a modulator of key enzymes involved in metabolic pathways. Preclinical studies suggest that it may serve as a lead compound for developing treatments targeting metabolic disorders. Furthermore, its ability to act as a chiral auxiliary in organic synthesis has expanded its utility in medicinal chemistry.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular docking studies have revealed binding affinities to various protein targets, providing insights into its mechanism of action. These findings are being leveraged to design more potent analogs with improved pharmacokinetic profiles.

In conclusion, 3-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS 120821-25-2) stands out as a versatile compound with promising applications in drug discovery and chemical synthesis. Ongoing research continues to uncover new facets of its potential, solidifying its role as an important molecule in contemporary chemistry.